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Compound of Interest

Compound Name: 5-Fluoro-2-methylpyridin-3-amine

Cat. No.: B2724910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of 5-
Fluoro-2-methylpyridin-3-amine, a key intermediate in the synthesis of various active

pharmaceutical ingredients.

Core Molecular Data
The fundamental molecular characteristics of 5-Fluoro-2-methylpyridin-3-amine are

summarized below. This data is essential for stoichiometric calculations, analytical method

development, and interpretation of experimental results.

Property Value

Molecular Weight 126.13 g/mol [1][2][3]

Molecular Formula C₆H₇FN₂[1][2][3][4][5]

CAS Number 1256835-55-8[1][2]

Appearance Solid[2][4]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-Fluoro-2-methylpyridin-3-
amine are often proprietary and specific to the manufacturing entity. However, a general
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workflow for its use as a drug intermediate can be conceptualized.

General Workflow for Use as a Pharmaceutical
Intermediate
The following diagram illustrates a typical workflow where 5-Fluoro-2-methylpyridin-3-amine
is utilized in a drug discovery and development pipeline.
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General workflow for utilizing 5-Fluoro-2-methylpyridin-3-amine in drug development.

This generalized protocol involves the initial synthesis and purification of the intermediate,

followed by its incorporation into a larger molecule to form the active pharmaceutical ingredient.

Subsequent steps include purification and rigorous analytical testing before the final compound

proceeds to formulation and further development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2724910#5-fluoro-2-methylpyridin-3-amine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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